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Compound of Interest

Compound Name: K-7174 dihydrochloride

Cat. No.: B1684680

Essential Safety and Handling Guide for K-7174
Dihydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of
potent compounds like K-7174 dihydrochloride is paramount. This guide provides immediate,
essential safety protocols, operational procedures, and disposal plans to foster a secure
laboratory environment.

Compound Overview: K-7174 dihydrochloride is an orally active proteasome and GATA
inhibitor that induces cell apoptosis and exhibits antitumor activities.[1] It is classified as a
highly hazardous substance, being fatal if swallowed, inhaled, or in contact with skin, and can
cause organ damage through prolonged or repeated exposure.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling K-7174 dihydrochloride to
create a barrier between the researcher and the hazardous material.[2]
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PPE Category Specification Rationale

o o Provides a chemical-resistant
) Nitrile rubber gloves (minimum ]
Hand Protection barrier to prevent dermal

0.11 mm thickness) )
absorption.[3][4][5]

i Safety glasses with side- Protects eyes from splashes
Eye Protection _ _
shields or goggles and dust particles.[5][6]
) ] Protective clothing, such as a Prevents contact of the
Skin and Body Protection ) ) ]
fully buttoned lab coat chemical with skin.[5]

NIOSH-approved N95 or P1
) ) type dust mask; a P3 filter is Prevents inhalation of the toxic
Respiratory Protection
recommended when dusts are powdered substance.[3][4]

generated.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risk and maintain the
integrity of the compound.

Handling:

e Work in a designated area, preferably under a chemical fume hood, to control airborne
particles.

¢ Avoid generating dust.[3][4]

e Do not eat, drink, or smoke in the handling area.
e Wash hands thoroughly after handling.

e Immediately change any contaminated clothing.
Storage:

» Store in a tightly closed, original container in a dry and well-ventilated place.[4]
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» Store locked up.

Disposal Plan

All waste materials contaminated with K-7174 dihydrochloride must be treated as hazardous
waste and disposed of according to institutional and local regulations.

Waste Collection:

o Collect waste in clearly labeled, sealed containers.

» Do not mix with other waste streams.[3]

+ Handle uncleaned containers as if they still contain the product.[3]
Disposal Procedure:

» Dispose of contents and container to an approved waste disposal plant.
e Do not allow the product to enter drains.[3][4]

o Consult your institution's environmental health and safety (EHS) department for specific
disposal protocols.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Scenario Procedural Steps

1. Immediately take off all contaminated
) clothing. 2. Gently wash the affected area with
Skin Contact .
plenty of soap and water. 3. Immediately call a

POISON CENTER or doctor.

1. Rinse cautiously with water for several

minutes. 2. Remove contact lenses, if present
Eye Contact . o .

and easy to do. Continue rinsing. 3. Immediately

call an ophthalmologist.[5][6]

1. Remove the person to fresh air and keep
Inhalation them comfortable for breathing. 2. Immediately
call a POISON CENTER or doctor.

1. Rinse mouth. 2. Have the victim drink water

(two glasses at most). Avoid vomiting. 3.

Ingestion .
Immediately call a POISON CENTER or doctor.
[51[6]
1. Evacuate the area. 2. Wear appropriate PPE.
3. Cover drains. 4. Carefully take up the material

Spill without generating dust. 5. Collect in a suitable,
closed container for disposal. 6. Clean the
affected area thoroughly.[3][4]

Diagrams
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Caption: Spill Cleanup Workflow for K-7174 Dihydrochloride.
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Caption: K-7174 Dihydrochloride Mechanism of Action via GATAZ2 Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling K-7174
dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684680#personal-protective-equipment-for-
handling-k-7174-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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